2-Chloro-4-fluoro-6-nitrotoluene
Overview
Description
“2-Chloro-4-fluoro-6-nitrotoluene” is a chemical compound with the molecular weight of 189.57 . It is also known by other names such as “3-Chloro-5-fluoro-2-methylnitrobenzene” and "1-Chloro-5-fluoro-2-methyl-3-nitrobenzene" .
Molecular Structure Analysis
The molecular structure of “2-Chloro-4-fluoro-6-nitrotoluene” consists of a benzene ring with chlorine, fluorine, and a nitro group attached to it . The InChI code for this compound is 1S/C7H5ClFNO2/c1-4-6(8)2-5(9)3-7(4)10(11)12/h2-3H,1H3 .
Chemical Reactions Analysis
While specific chemical reactions involving “2-Chloro-4-fluoro-6-nitrotoluene” are not available, related compounds such as “2-Fluoro-6-nitrotoluene” undergo reduction in the presence of stannous chloride, followed by benzoylation .
Physical And Chemical Properties Analysis
“2-Chloro-4-fluoro-6-nitrotoluene” is a solid compound . It has a boiling point of 37-39°C . Unfortunately, other physical and chemical properties like melting point, density, and solubility are not available in the retrieved data.
Scientific Research Applications
Pharmaceutical Intermediates
2-Chloro-4-fluoro-6-nitrotoluene serves as an intermediate in the synthesis of various pharmaceutical compounds. It is particularly used in the production of Ceritinib, a drug used for the treatment of non-small cell lung cancer . The compound’s reactive groups make it suitable for further chemical transformations required in drug synthesis.
Material Science
In material science, this chemical is utilized for the development of new materials with potential applications in electronics and nanotechnology. Its properties can be harnessed to create compounds with specific electrical characteristics or to modify the surface properties of materials .
Chemical Synthesis
This compound is a valuable starting material in organic synthesis. It can undergo various chemical reactions to produce a wide range of derivatives. These derivatives are then used to synthesize dyes, pigments, and other organic compounds with industrial applications .
Agriculture
While direct applications in agriculture are not extensively documented, compounds like 2-Chloro-4-fluoro-6-nitrotoluene can be used to synthesize agrochemicals such as pesticides and herbicides. The nitro group, in particular, is a common moiety in many agrochemicals .
Environmental Science
In environmental science, this compound could be studied for its degradation products and their environmental impact. Understanding its breakdown can help assess the potential risks and inform the development of safer chemicals .
Analytical Chemistry
2-Chloro-4-fluoro-6-nitrotoluene may be used as a standard or reference compound in analytical methods. Its well-defined structure and properties make it suitable for use in calibrating instruments or validating analytical techniques .
Industrial Applications
Industrially, it can be a precursor to more complex chemical entities used in various manufacturing processes. Its derivatives might be employed in the synthesis of polymers, resins, or other industrial chemicals .
Safety and Hazards
This compound is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing its dust/fume/gas/mist/vapours/spray and to use it only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is recommended to wash with plenty of water .
Mechanism of Action
Target of Action
It is known that nitroaromatic compounds like this one often interact with various enzymes and proteins within the cell .
Mode of Action
Nitroaromatic compounds are generally known to undergo a series of reactions, including nitration, conversion from the nitro group to an amine, and bromination . These reactions can lead to changes in the structure and function of the target molecules .
Biochemical Pathways
Nitroaromatic compounds are known to interfere with various biochemical pathways, often leading to the disruption of normal cellular functions .
Pharmacokinetics
Nitroaromatic compounds are generally known to be absorbed through the skin and respiratory tract, distributed throughout the body, metabolized in the liver, and excreted via the kidneys .
Result of Action
Nitroaromatic compounds are generally known to cause cellular damage, leading to various adverse health effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Chloro-4-fluoro-6-nitrotoluene. For instance, the compound should be stored in a well-ventilated place and kept in a tightly closed container to maintain its stability . Additionally, exposure to the compound should be minimized to avoid potential health risks .
properties
IUPAC Name |
1-chloro-5-fluoro-2-methyl-3-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClFNO2/c1-4-6(8)2-5(9)3-7(4)10(11)12/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUWXKAQJFDVCDD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Cl)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90378649 |
Source
|
| Record name | 2-Chloro-4-fluoro-6-nitrotoluene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90378649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-fluoro-6-nitrotoluene | |
CAS RN |
502496-35-7 |
Source
|
| Record name | 2-Chloro-4-fluoro-6-nitrotoluene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90378649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Chloro-4-fluoro-6-nitrotoluene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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